4-(Methylamino)thiane-4-carboxylic acid

• IUPAC Name: 4-(methylamino)thiane-4-carboxylic acid
• InChI: InChI=1S/C7H13NO2S/c1-8-7(6(9)10)2-4-11-5-3-7/h8H,2-5H2,1H3,(H,9,10)
• InChI Key: YYKFHPWVZLOKOU-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CCSCC1)C(=O)O
• Molecular Formula: C7H13NO2S
• DSSTOX Substance ID: DTXSID101195853
• Molecular Weight: 175.25 g/mol
• CAS No.: 933682-96-3

Description

Synthesis Analysis

The synthesis of carboxylic acids like 4-(Methylamino)thiane-4-carboxylic acid often involves oxidation reactions. Two other useful procedures for preparing carboxylic acids involve hydrolysis of nitriles and carboxylation of organometallic intermediates. Both methods require two steps, but are complementary in that the nitrile intermediate in the first procedure is generated by a S N 2 reaction, in which cyanide anion is a nucleophilic precursor of the carboxyl group.

Physical and Chemical Properties Analysis

Carboxylic acids exhibit strong hydrogen bonding between molecules, leading to high boiling points compared to other substances of comparable molar mass. The carboxyl group readily engages in hydrogen bonding with water molecules. The acids with one to four carbon atoms are completely miscible with water. Solubility decreases as the carbon chain length increases.

Scientific Research Applications

• Synthesis of Thiazolecarboxylic Acid Derivatives : Thiazolecarboxylic acid derivatives, such as those derived from 2-amino-4-methylthiazole-5-carboxylic acid, have been synthesized for potential applications in heterocyclic compound development. These compounds can be used in the synthesis of other complex molecules, indicating their utility in chemical synthesis and drug development (Dovlatyan et al., 2004).

• Chiral Linear Carboxamides : The development of chiral linear carboxamide derivatives incorporating peptide linkages, starting from compounds like nalidixic acid and amino acids, showcases the versatility of carboxylic acid derivatives in creating bioactive molecules. Such compounds have potential applications in medicinal chemistry and drug design (Khalifa et al., 2014).

• Polymerization Initiators : Sulfur-containing carboxylic acids have been investigated as electron donors in photoinduced free-radical polymerizations, suggesting that derivatives of carboxylic acids can play a role in polymer science, particularly in the development of new photopolymerization systems (Wrzyszczyński et al., 2000).

• Synthesis of Heterocyclic γ-Amino Acids : The synthesis of 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids, as constrained heterocyclic γ-amino acids, highlights the use of carboxylic acid derivatives in the design of peptidomimetics and the mimicry of protein secondary structures. This area is of significant interest in developing therapeutic agents and understanding protein function (Mathieu et al., 2015).